Cas no 2073126-66-4 (tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate)

• Product Name: tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate
• CAS No: 2073126-66-4
• MF: C₁₂H₁₄BrF₃N₂O₂
• MW: 355.15097284317
• CID: 5619903
• PubChem ID: 145758431
• Update Time: 2025-06-08

tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate Chemical and Physical Properties

Names and Identifiers

• JAAOTYVVVFGCTM-UHFFFAOYSA-N
• EN300-28299100
• 2073126-66-4
• tert-butyl N-[1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethyl]carbamate
• tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate

• Inchi： 1S/C12H14BrF3N2O2/c1-11(2,3)20-10(19)18-9(12(14,15)16)8-5-4-7(13)6-17-8/h4-6,9H,1-3H3,(H,18,19)
• InChI Key： JAAOTYVVVFGCTM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 354.01907g/mol
• Monoisotopic Mass: 354.01907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate

Comprehensive Overview of tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate (CAS No. 2073126-66-4)

The compound tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate (CAS No. 2073126-66-4) is a highly specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromopyridin-2-yl moiety and trifluoroethyl group, make it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, medicinal chemistry, and crop protection applications.

In recent years, the demand for halogenated pyridine derivatives like tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate has surged, driven by the growing interest in targeted therapies and precision agriculture. The bromine atom at the 5-position of the pyridine ring offers excellent reactivity for further functionalization, enabling the creation of diverse molecular architectures. This characteristic aligns with the current trend of structure-activity relationship (SAR) studies, where researchers explore subtle modifications to optimize compound efficacy.

The carbamate protecting group in tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate provides exceptional stability under various reaction conditions, making it ideal for multi-step synthetic routes. This attribute is particularly valuable in peptide synthesis and the development of small molecule inhibitors, areas that have gained significant attention in the context of personalized medicine and oncology research. The compound's tert-butyl group further enhances its utility by offering steric protection during critical transformation steps.

From a green chemistry perspective, the trifluoromethyl group present in this molecule contributes to improved metabolic stability and bioavailability, addressing one of the key challenges in modern pharmaceutical development. This feature resonates with the industry's push toward more sustainable drug design and reduced environmental impact of chemical processes. The compound's lipophilicity and membrane permeability characteristics make it particularly interesting for CNS drug research, a field experiencing rapid growth due to increasing neurological disorder prevalence.

Analytical characterization of tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies and API synthesis. The bromopyridine component specifically enables various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to contemporary heterocyclic chemistry.

In the context of intellectual property landscape, 2073126-66-4 represents an important intermediate in several patented synthetic routes. Its appearance in process chemistry literature has increased significantly, reflecting the compound's role in optimizing scale-up procedures for potential therapeutics. The 5-bromopyridine scaffold itself has been identified as a privileged structure in fragment-based drug discovery, contributing to its sustained relevance in hit-to-lead optimization campaigns.

The storage and handling of tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate require standard laboratory precautions, with recommendations to maintain the material under inert atmosphere at low temperatures to preserve its chemical integrity. These considerations align with Good Manufacturing Practice (GMP) guidelines when the compound is used in pharmaceutical intermediate production. The growing emphasis on quality by design (QbD) principles in chemical development further underscores the importance of such protocols.

Future research directions involving this compound may explore its potential in proteolysis targeting chimera (PROTAC) technology and other targeted protein degradation strategies. The versatility of the 5-bromopyridin-2-yl moiety suggests continued utility in emerging areas such as covalent inhibitor design and bioconjugation chemistry. As the pharmaceutical industry increasingly focuses on undruggable targets, intermediates like 2073126-66-4 will likely play crucial roles in developing novel therapeutic modalities.

From a commercial perspective, the global market for halogenated pyridine derivatives is projected to grow steadily, supported by ongoing R&D investments in both small molecule and biologic therapeutics. tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate occupies a strategic position in this market due to its dual functionality and compatibility with diverse synthetic transformations. Suppliers and manufacturers continue to optimize production processes to meet the evolving needs of contract research organizations (CROs) and pharmaceutical innovators.

In conclusion, tert-butyl N-1-(5-bromopyridin-2-yl)-2,2,2-trifluoroethylcarbamate (CAS No. 2073126-66-4) represents a sophisticated chemical building block with broad applicability across multiple research domains. Its structural features address current challenges in molecular design while offering pathways to innovative solutions in drug development and agricultural science. As synthetic methodologies advance and therapeutic paradigms evolve, this compound will undoubtedly remain a valuable tool for scientific exploration and industrial application.